Cas no 1339468-61-9 (2-amino-4-methyl(propan-2-yl)aminobutan-1-ol)

2-Amino-4-methyl(propan-2-yl)aminobutan-1-ol is a chiral amino alcohol derivative with potential applications in pharmaceutical synthesis and asymmetric catalysis. Its structure features both primary and secondary amine functionalities, along with a hydroxyl group, making it a versatile intermediate for constructing complex molecules. The compound’s stereochemistry is particularly valuable for enantioselective reactions, where it may serve as a ligand or building block. Its branched alkyl chain enhances solubility in organic solvents, facilitating its use in synthetic workflows. The presence of multiple reactive sites allows for selective modifications, enabling tailored derivatization for specific research or industrial purposes. Proper handling under inert conditions is recommended due to its amine reactivity.
2-amino-4-methyl(propan-2-yl)aminobutan-1-ol structure
1339468-61-9 structure
Product Name:2-amino-4-methyl(propan-2-yl)aminobutan-1-ol
CAS No:1339468-61-9
MF:C8H20N2O
MW:160.257202148438
CID:5824052
PubChem ID:64798665
Update Time:2025-05-24

2-amino-4-methyl(propan-2-yl)aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 2-amino-4-[methyl(1-methylethyl)amino]-
    • 2-Amino-4-(isopropyl(methyl)amino)butan-1-ol
    • 2-amino-4-methyl(propan-2-yl)aminobutan-1-ol
    • EN300-1854684
    • 1339468-61-9
    • AKOS014127500
    • 2-amino-4-[methyl(propan-2-yl)amino]butan-1-ol
    • CS-0354701
    • Inchi: 1S/C8H20N2O/c1-7(2)10(3)5-4-8(9)6-11/h7-8,11H,4-6,9H2,1-3H3
    • InChI Key: UAJAWLBSMCIETI-UHFFFAOYSA-N
    • SMILES: C(O)C(N)CCN(C)C(C)C

Computed Properties

  • Exact Mass: 160.157563266g/mol
  • Monoisotopic Mass: 160.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 96.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 49.5Ų

Experimental Properties

  • Density: 0.943±0.06 g/cm3(Predicted)
  • Boiling Point: 257.8±25.0 °C(Predicted)
  • pka: 12.79±0.10(Predicted)

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Additional information on 2-amino-4-methyl(propan-2-yl)aminobutan-1-ol

Comprehensive Overview of 2-amino-4-methyl(propan-2-yl)aminobutan-1-ol (CAS No. 1339468-61-9)

2-amino-4-methyl(propan-2-yl)aminobutan-1-ol (CAS No. 1339468-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a branched alkyl chain and an amino-alcohol functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications in drug development, particularly in the design of small-molecule therapeutics and bioactive compounds.

The molecular structure of 2-amino-4-methyl(propan-2-yl)aminobutan-1-ol includes both primary and secondary amine groups, as well as a hydroxyl group, which contribute to its reactivity and solubility profiles. These functional groups enable the compound to participate in a variety of chemical reactions, such as amide bond formation, reductive amination, and esterification. Such versatility makes it a valuable building block in the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and material science.

In recent years, the demand for custom synthesis intermediates like 2-amino-4-methyl(propan-2-yl)aminobutan-1-ol has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound is often sought after for its potential role in optimizing drug candidates with improved pharmacokinetic properties. Its ability to modulate hydrogen bonding and lipophilicity makes it particularly useful in the design of central nervous system (CNS) therapeutics and enzyme inhibitors.

From an industrial perspective, CAS No. 1339468-61-9 is frequently discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, minimizing waste and energy consumption. This aligns with global trends toward environmentally friendly manufacturing and the reduction of hazardous byproducts. Companies specializing in fine chemicals and contract research organizations (CROs) are actively incorporating such principles into their workflows.

Another area of interest is the compound's potential role in peptide mimetics and proteolysis-targeting chimeras (PROTACs), which are cutting-edge topics in drug discovery. The amino-alcohol moiety in 2-amino-4-methyl(propan-2-yl)aminobutan-1-ol can serve as a scaffold for designing molecules that mimic natural peptides, offering enhanced stability and bioavailability. This has led to increased inquiries from academic and industrial researchers about its synthetic routes and scalability.

For those searching for CAS 1339468-61-9 suppliers or 2-amino-4-methyl(propan-2-yl)aminobutan-1-ol synthesis protocols, it is essential to consider the compound's purity and storage conditions. Proper handling under inert atmospheres and low-temperature storage are often recommended to maintain its stability. Additionally, analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control in both research and production settings.

In summary, 2-amino-4-methyl(propan-2-yl)aminobutan-1-ol (CAS No. 1339468-61-9) represents a promising compound with broad applicability in modern chemistry and pharmaceuticals. Its structural features align with current trends in rational drug design and sustainable synthesis, making it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and advanced materials.

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